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Compound of Interest

Compound Name: 2-Formylcinnamic acid

Cat. No.: B562854 Get Quote

An In-Depth Technical Guide to the Physical Properties of 2-Formylcinnamic Acid

Introduction
2-Formylcinnamic acid, with the CAS number 130036-17-8, is an organic compound that

belongs to the class of cinnamic acids.[1][2][3] Cinnamic acid and its derivatives are

unsaturated carboxylic acids that occur naturally in various plants.[4] 2-Formylcinnamic acid's

structure, featuring a carboxylic acid group and an aldehyde group on the phenyl ring, makes it

a subject of interest in organic synthesis and materials science. For instance, it has been

utilized in the photocatalytic transformation of naphthalene and anthracene.[5][6] This guide

provides a comprehensive overview of the physical properties of 2-Formylcinnamic acid,

detailed experimental protocols for their determination, and a visualization of a relevant

synthetic pathway.

Physical and Chemical Properties
The key physical and chemical properties of 2-Formylcinnamic acid are summarized in the

table below. This data is essential for its handling, storage, and application in research and

development.
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Property Value Source(s)

Molecular Formula C₁₀H₈O₃ [1][2][6]

Molecular Weight 176.17 g/mol [1][2][6]

Appearance Light Tan Solid [1]

Melting Point 57-59 °C [1]

Solubility
Soluble in DMSO and

Methanol.[1]
[1]

Storage Temperature
Under inert gas (nitrogen or

Argon) at 2-8°C.[1]
[1]

Experimental Protocols
Accurate determination of physical properties is crucial for the characterization and quality

control of chemical compounds. The following sections detail the methodologies for measuring

key physical properties of 2-Formylcinnamic acid.

Melting Point Determination
The melting point is a critical indicator of a compound's purity. A sharp melting range typically

signifies a high degree of purity, whereas a broad melting range often indicates the presence of

impurities.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[8][9]

Thermometer

Spatula[10]

Mortar and pestle (optional, for pulverizing the sample)[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://www.bioruler.net/shop/biochemical-reagent/2-formyl-cinnamic-acid/
https://www.usbio.net/biochemicals/418120/2-formylcinnamic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://www.bioruler.net/shop/biochemical-reagent/2-formyl-cinnamic-acid/
https://www.usbio.net/biochemicals/418120/2-formylcinnamic-acid
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8215451.htm
https://www.benchchem.com/product/b562854?utm_src=pdf-body
https://www.wiredchemist.com/chemistry/instructional/laboratory-tutorials/determination-of-melting-point
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://chem.libretexts.org/Courses/Meredith_College/Organic_I_Techniques/04%3A_Melting_Point/4.03%3A_Melting_Point_Determination_Procedure
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Sample Preparation: A small amount of dry 2-Formylcinnamic acid is placed on a clean

surface. The open end of a capillary tube is tapped into the solid to pack a small amount of

the sample into the tube, to a height of about 1-3 mm.[7][8] The tube is then inverted and

tapped gently to ensure the solid falls to the sealed end.[9]

Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.[9]

Heating: The apparatus is turned on and the heating rate is adjusted.[9][10] For an unknown

sample, a rapid initial heating can be done to determine an approximate melting point.

Subsequently, a new sample is heated slowly, at a rate of about 1-2°C per minute, as the

temperature approaches the expected melting point.[9]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

has turned into a clear liquid is recorded as the end of the melting range.[10]

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

The solubility of 2-Formylcinnamic acid in various solvents is a key parameter for its use in

reactions and formulations.

Apparatus:

Test tubes and rack

Graduated cylinders or pipettes

Spatula

Balance

Vortex mixer or shaker

Procedure:
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Qualitative Solubility:

Place a small, pre-weighed amount of 2-Formylcinnamic acid (e.g., 25 mg) into a test

tube.[11]

Add a small volume of the solvent to be tested (e.g., 0.75 mL of water) in portions.[11]

After each addition, shake the test tube vigorously.[11]

Observe if the solid dissolves completely. Classify the solubility as soluble, partially

soluble, or insoluble.

Quantitative Solubility:

Prepare a saturated solution of 2-Formylcinnamic acid in a specific solvent at a

controlled temperature by adding an excess amount of the solid to the solvent.[12]

Agitate the mixture for a prolonged period to ensure equilibrium is reached.

Separate the undissolved solid from the solution by filtration or centrifugation.

Analyze a known volume of the saturated solution using a suitable analytical method (e.g.,

UV-Vis spectroscopy or HPLC) to determine the concentration of the dissolved solute.[13]

Spectroscopic Analysis
Spectroscopic techniques such as UV-Visible (UV-Vis), Fourier-Transform Infrared (FT-IR), and

Nuclear Magnetic Resonance (NMR) spectroscopy are used to elucidate the molecular

structure and confirm the identity of a compound.[14][15]

General Protocol for UV-Visible Spectroscopy:

Instrumentation: A double-beam UV-Vis spectrophotometer is used.[14]

Sample Preparation: A dilute solution of 2-Formylcinnamic acid is prepared in a suitable

solvent (e.g., methanol).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b562854?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b562854?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/ed037p137
https://www.slideshare.net/slideshow/solubility-experimental-methodspptx/252119339
https://www.benchchem.com/pdf/Spectroscopic_analysis_comparison_of_different_cinnamic_acid_derivatives.pdf
https://people.chem.ucsb.edu/neuman/robert/orgchembyneuman.book/05%20Spectrometry/05Separates/05Text.pdf
https://www.benchchem.com/pdf/Spectroscopic_analysis_comparison_of_different_cinnamic_acid_derivatives.pdf
https://www.benchchem.com/product/b562854?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562854?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Acquisition: The UV-Vis spectrum is recorded over a wavelength range of 200-400 nm

using a quartz cuvette. The solvent is used as a blank for baseline correction.[14]

Analysis: The wavelengths of maximum absorbance (λmax) are determined from the

spectrum.[14]

Synthesis Pathway Visualization
The Knoevenagel condensation is a widely used method for the synthesis of cinnamic acid and

its derivatives. It involves the reaction of an aromatic aldehyde with a compound containing an

active methylene group, such as malonic acid, in the presence of a basic catalyst like pyridine.

[16]
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Caption: Knoevenagel condensation for the synthesis of 2-Formylcinnamic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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